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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety and logistical
information for the use of Phenoxyethanol-d4, a deuterated analog of Phenoxyethanol. The
following procedures for personal protective equipment (PPE), handling, and disposal are
based on the safety data for Phenoxyethanol, as the deuterated form is expected to have a
nearly identical chemical hazard profile.

Hazard Identification and Classification

Phenoxyethanol is classified with the following hazards. Users should assume
Phenoxyethanol-d4 carries the same risks.
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Hazard Class GHS Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[21[3][4]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][2]
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation[1][2]

Skin Irritation

Irritating to skin[5]

Allergic Skin Reaction

May cause allergic skin
reactions such as eczema and
hives[6]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling Phenoxyethanol-d4.
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Body Part Recommended Protection Specification

o In situations with a potential for
Safety glasses with side ) )
splashing, chemical goggles

Eyes/Face shields, chemical goggles, or )
) and a face shield should be
face shield
worn[7]
Nitrile or neoprene gloves are
Skin Chemical-resistant gloves recommended. Always inspect

gloves for integrity before use.

A lab coat or coveralls should
be worn. For larger quantities
Protective clothing or splash potential, a chemical-
resistant apron or suit (e.g.,
Tyvek®) is advised[8][9]

If ventilation is inadequate, or
when handling heated material
) ) ) or generating aerosols, a
Respiratory Use in a well-ventilated area. )
NIOSH-approved respirator
with an organic vapor cartridge

is necessary[7]

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining a safe laboratory environment.
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with the substance. Do not breathe vapors or mists[10]

Wash hands thoroughly with soap and water after handling

Do not eat, drink, or smoke in the work area

When heated, it can emit acrid smoke and irritating fumes[11]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place

o Store locked up[10]

Accidental Release and First Aid Measures

Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

First Aid:
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If skin irritation or a

rash occurs, get medical advice/attention.

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them two

Ingestion ] ] )
glasses of water to drink. Seek immediate
medical attention[10]

Move the person to fresh air and keep them

Inhalation comfortable for breathing. If respiratory

symptoms develop, seek medical attention

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

+ Waste Phenoxyethanol-d4: Collect in a designated, labeled, and sealed container. Do not
mix with other waste materials

o Contaminated Materials: Any materials used to clean up spills (e.g., absorbents, gloves,
paper towels) should be placed in a sealed container and disposed of as chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Experimental Workflow for Handling
Phenoxyethanol-d4
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The following diagram outlines the standard workflow for safely handling Phenoxyethanol-d4
in a laboratory setting.

Preparation

Review Safety Data Sheet (SDS)

'

Don Personal Protective Equipment (PPE)

'

Prepare Work Area (Fume Hood)

Handling

Weigh/Measure Phenoxyethanol-d4

'

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces

'

Dispose of Waste

'

Doff and Dispose of PPE

'

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of Phenoxyethanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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